Cas no 21709-39-7 (2-amino-N-benzyl-4-methyl-1,3-thiazole-5-carboxamide)

• Product Name: 2-amino-N-benzyl-4-methyl-1,3-thiazole-5-carboxamide
• CAS No: 21709-39-7
• MF: C₁₂H₁₃N₃OS
• MW: 247.316120862961
• CID: 1403508
• PubChem ID: 210824
• Update Time: 2025-04-20

2-amino-N-benzyl-4-methyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-benzyl-4-methyl-1,3-thiazole-5-carboxamide
• 2-amino-4-methylthiazole-5-carboxylic acid benzylamide
• 5-Thiazolecarboxamide, 2-amino-4-methyl-N-(phenylmethyl)-
• 2-Amino-4-methyl-N-(phenylmethyl)-5-thiazolecarboxamide
• DTXSID70944326
• AKOS012088371
• 2-amino-N-benzyl-4-methylthiazole-5-carboxamide
• Oprea1_092509
• 21709-39-7
• 2-amino-4-methyl-thiazole-5-carboxylic acid benzylamide
• CZIFOKIOABZOAY-UHFFFAOYSA-N
• N-Benzyl-2-imino-4-methyl-2,3-dihydro-1,3-thiazole-5-carboximidic acid
• DB-313513
• SCHEMBL244826

• Inchi： 1S/C12H13N3OS/c1-8-10(17-12(13)15-8)11(16)14-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H2,13,15)(H,14,16)
• InChI Key： CZIFOKIOABZOAY-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C)=C1C(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 247.07809
• Monoisotopic Mass: 247.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 68.01